N-(5-(isoxazol-5-yl)-1,3,4-oxadiazol-2-yl)-3-(p-tolylthio)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(5-(isoxazol-5-yl)-1,3,4-oxadiazol-2-yl)-3-(p-tolylthio)propanamide is a useful research compound. Its molecular formula is C15H14N4O3S and its molecular weight is 330.36. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antianaphylactic Activity
N-(4-Isoxazolylthiazol-2-yl)oxamic acid derivatives, a related class of compounds, have demonstrated potent antianaphylactic activity. These compounds, including isoxazole derivatives, were tested in a passive cutaneous anaphylaxis model in rats, showing effectiveness in preventing anaphylactic responses even by oral administration, which was more potent than the reference compound disodium cromoglycate (DSCG) (Chiarino et al., 1991).
Antisecretory Activity
N-Substituted derivatives with isoxazole moieties have shown significant antisecretory activity against histamine-induced gastric acid secretion. This suggests potential applications in the treatment of gastrointestinal disorders (Ueda et al., 1991).
Muscle Relaxant and Anticonvulsant Activities
Isoxazole derivatives such as N-substituted 3-amino-2-methyl-N-(3-phenyl-5-isoxazolyl)propanamide have been evaluated for muscle relaxant and anticonvulsant activities. Certain derivatives in this class showed selective efficacy, highlighting their potential in treating related disorders (Tatee et al., 1986).
Antimicrobial and Antitubercular Activities
Isoxazole clubbed 1,3,4-oxadiazole derivatives have been synthesized and assessed for antimicrobial and antitubercular activities. These compounds demonstrated good activity against various bacterial strains, including E. coli and M. tuberculosis, indicating their potential as antibacterial and antitubercular agents (Shingare et al., 2018).
Anticancer and Antiangiogenic Effects
Certain thioxothiazolidin-4-one derivatives containing oxadiazol and isoxazole moieties have shown significant anticancer and antiangiogenic effects in experimental models. These compounds inhibited tumor growth and angiogenesis, suggesting their potential in cancer therapy (Chandrappa et al., 2010).
Urease Inhibition
Novel indole-based oxadiazole scaffolds with N-(substituted-phenyl)butanamides, incorporating isoxazole units, have been found to be potent inhibitors of the urease enzyme. This points to their potential use in treating conditions related to urease activity, such as certain gastrointestinal disorders (Nazir et al., 2018).
Properties
IUPAC Name |
3-(4-methylphenyl)sulfanyl-N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N4O3S/c1-10-2-4-11(5-3-10)23-9-7-13(20)17-15-19-18-14(21-15)12-6-8-16-22-12/h2-6,8H,7,9H2,1H3,(H,17,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QUIUKCPEWVKKLH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)SCCC(=O)NC2=NN=C(O2)C3=CC=NO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.